Cas no 904-39-2 (Benzoxazole, 2,2'-(1,4-phenylene)bis-)
904-39-2 structure
Product Name:Benzoxazole, 2,2'-(1,4-phenylene)bis-
CAS No:904-39-2
MF:C20H12N2O2
MW:312.321484565735
CID:788766
PubChem ID:691763
Update Time:2025-04-19
Benzoxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2,2'-(1,4-phenylene)bis-
- 2-[4-(1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
- Oprea1_855473
- ICXAPFWGVRTEKV-UHFFFAOYSA-N
- 904-39-2
- HMS1607P19
- AP-970/33573028
- DTXSID00351125
- SCHEMBL31170
- 2,2'-p-phenylene-bis-benzoxazole
- SR-01000391666
- SR-01000391666-1
- BB 0245761
- Oprea1_201558
- CCG-15237
- p-phenylene benzobisoxazole
- AKOS000298365
- 1,4-Bis(benzo[d]oxazol-2-yl)benzene
-
- Inchi: 1S/C20H12N2O2/c1-3-7-17-15(5-1)21-19(23-17)13-9-11-14(12-10-13)20-22-16-6-2-4-8-18(16)24-20/h1-12H
- InChI Key: ICXAPFWGVRTEKV-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 312.089877630g/mol
- Monoisotopic Mass: 312.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.1Ų
Benzoxazole, 2,2'-(1,4-phenylene)bis- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
904-39-2 (Benzoxazole, 2,2'-(1,4-phenylene)bis-) Related Products
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- 59049-84-2(1,3-Bis(benzo[d]oxazol-2-yl)benzene)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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